Cas no 1955519-70-6 (thieno[2,3-d]pyrimidine-4-carboxylic acid)

• Product Name: thieno[2,3-d]pyrimidine-4-carboxylic acid
• CAS No: 1955519-70-6
• MF: C₇H₄N₂O₂S
• MW: 180.183859825134
• CID: 4631315
• PubChem ID: 122155018
• Update Time: 2025-05-26

thieno[2,3-d]pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• thieno[2,3-d]pyrimidine-4-carboxylic acid

• Inchi： 1S/C7H4N2O2S/c10-7(11)5-4-1-2-12-6(4)9-3-8-5/h1-3H,(H,10,11)
• InChI Key： VOXKHPSKDOLCAC-UHFFFAOYSA-N
• SMILES： C1=NC(C(O)=O)=C2C=CSC2=N1

Computed Properties

• Exact Mass: 179.99934855g/mol
• Monoisotopic Mass: 179.99934855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 91.3Ų

Additional information on thieno[2,3-d]pyrimidine-4-carboxylic acid

Thieno[2,3-d]pyrimidine-4-carboxylic Acid (CAS No. 1955519-70-6): An Emerging Compound in Medicinal Chemistry

Thieno[2,3-d]pyrimidine-4-carboxylic acid (CAS No. 1955519-70-6) is a promising compound in the field of medicinal chemistry, drawing significant attention for its potential therapeutic applications. This compound belongs to the class of heterocyclic compounds and is characterized by its unique structural features, which include a thienopyrimidine core and a carboxylic acid functional group. These structural elements contribute to its diverse biological activities and make it a valuable candidate for drug development.

The thieno[2,3-d]pyrimidine scaffold is known for its ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. Recent studies have highlighted the potential of this scaffold in the development of novel drugs for the treatment of cancer, inflammatory diseases, and neurological disorders. The carboxylic acid group, on the other hand, enhances the compound's solubility and bioavailability, making it more suitable for pharmaceutical applications.

In the context of cancer research, thieno[2,3-d]pyrimidine-4-carboxylic acid has shown promising antiproliferative effects against various cancer cell lines. A study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited significant cytotoxicity against breast cancer cells, with IC50 values in the low micromolar range. The mechanism of action involves the inhibition of key enzymes involved in cell proliferation and survival pathways.

Beyond cancer, thieno[2,3-d]pyrimidine-4-carboxylic acid has also been explored for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Research conducted at the University of California demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that thieno[2,3-d]pyrimidine-4-carboxylic acid could be a potential lead compound for the development of anti-inflammatory drugs.

In the realm of neurological disorders, thieno[2,3-d]pyrimidine-4-carboxylic acid has shown neuroprotective effects in preclinical models of neurodegenerative diseases. A study published in Neuropharmacology in 2022 reported that this compound can protect neurons from oxidative stress and apoptosis induced by neurotoxic agents such as amyloid-beta peptides. The neuroprotective mechanism is believed to involve the activation of antioxidant defense systems and the modulation of signaling pathways associated with cell survival.

The synthesis of thieno[2,3-d]pyrimidine-4-carboxylic acid has been extensively studied to optimize its yield and purity. Various synthetic routes have been developed, including multistep reactions involving condensation, cyclization, and functional group transformations. One notable synthetic method involves the reaction of 4-chlorothieno[2,3-d]pyrimidine with an appropriate carboxylic acid or ester under mild conditions to form the desired product. The choice of synthetic route depends on factors such as cost-effectiveness, scalability, and environmental impact.

In terms of pharmacokinetics, thieno[2,3-d]pyrimidine-4-carboxylic acid exhibits favorable properties that make it suitable for oral administration. Preclinical studies have shown that it has good absorption in the gastrointestinal tract and a reasonable half-life in plasma. However, further research is needed to optimize its pharmacokinetic profile and to evaluate its safety and efficacy in clinical trials.

The potential therapeutic applications of thieno[2,3-d]pyrimidine-4-carboxylic acid are not limited to monotherapy. Combination therapy approaches involving this compound with other drugs have shown synergistic effects in preclinical models. For example, combining thieno[2,3-d]pyrimidine-4-carboxylic acid with standard chemotherapy agents such as doxorubicin or paclitaxel has been shown to enhance antitumor activity while reducing toxicity.

In conclusion, thieno[2,3-d]pyrimidine-4-carboxylic acid (CAS No. 1955519-70-6) is a versatile compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for drug development in areas such as cancer therapy, anti-inflammatory treatments, and neuroprotection. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use.